Cas no 149270-12-2 (N-Boc-D-cysteine)

• Product Name: N-Boc-D-cysteine
• CAS No: 149270-12-2
• MF: C₈H₁₅NO₄S
• MW: 221.27400135994
• MDL: MFCD05663721
• CID: 859079
• PubChem ID: 11447364
• Update Time: 2025-06-07

N-Boc-D-cysteine Chemical and Physical Properties

Names and Identifiers

• (S)-2-((tert-Butoxycarbonyl)amino)-3-mercaptopropanoic acid
• N-Boc-D-cysteine
• (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-sulfanylpropanoic acid
• Boc-d-cys-oh
• BOC-D-CYSTEINE
• D-Cysteine, N-[(1,1-dimethylethoxy)carbonyl]-
• AmbotzBAA1170
• BOC-D-Cysteine (Boc-D-Cys-OH )
• N-[(1,1-dimethylethoxy)carbonyl]-D-cysteine
• (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-sulfanylpropanoic acid
• (2S)-2-[(TERT-BUTOXYCARBONYL)AMINO]-3-SULFANYLPROPANOIC ACID
• AKOS016843595
• MFCD05663721
• (tert-Butoxycarbonyl)-D-cysteine
• AS-49015
• CS-0063890
• HY-W067811
• DTXSID00466162
• N-alpha-t-Butyloxycarbonyl-D-cysteine (Boc-D-Cys-OH)
• (S)-2-((tert-Butoxycarbonyl)amino)-3-mercaptopropanoicacid
• FD21261
• Boc-D-Cys-OH, AldrichCPR
• EN300-1589326
• SCHEMBL5819429
• DB-362405
• 149270-12-2

• MDL： MFCD05663721
• Inchi： 1S/C8H15NO4S/c1-8(2,3)13-7(12)9-5(4-14)6(10)11/h5,14H,4H2,1-3H3,(H,9,12)(H,10,11)/t5-/m1/s1
• InChI Key： ATVFTGTXIUDKIZ-RXMQYKEDSA-N
• SMILES： SC[C@H](C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 221.07200
• Monoisotopic Mass: 221.07217913 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 221.28
• XLogP3: 0.8
• Topological Polar Surface Area: 76.6Ų

Experimental Properties

• Density: 1.215±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (3.8 g/l) (25 º C),
• PSA: 117.92000
• LogP: 1.09850